Methyl 2-[(4-methoxy-6-methyl-2-pyrimidinyl)amino]-3-methylbutanoate

• Molecular Formula: C12H19N3O3
• Molecular Weight: 253.3 g/mol
• IUPAC Name: methyl 2-[(4-methoxy-6-methylpyrimidin-2-yl)amino]-3-methylbutanoate
• InChI: InChI=1S/C12H19N3O3/c1-7(2)10(11(16)18-5)15-12-13-8(3)6-9(14-12)17-4/h6-7,10H,1-5H3,(H,13,14,15)
• InChI Key: GTTOHVQOQKQYEG-UHFFFAOYSA-N
• SMILES: CC1=CC(=NC(=N1)NC(C(C)C)C(=O)OC)OC

Description

Methyl 2-[(4-methoxy-6-methyl-2-pyrimidinyl)amino]-3-methylbutanoate, commonly known as MMMP, is a chemical compound used in scientific research. It is a potent and selective inhibitor of the protein kinase C (PKC) family, which plays a crucial role in regulating various cellular processes, including cell growth, differentiation, and apoptosis.

Mechanism of Action

Methyl 2-[(4-methoxy-6-methyl-2-pyrimidinyl)amino]-3-methylbutanoate is a family of serine/threonine kinases that are activated by various stimuli, including diacylglycerol (DAG) and calcium ions. Upon activation, Methyl 2-[(4-methoxy-6-methyl-2-pyrimidinyl)amino]-3-methylbutanoate phosphorylates downstream targets, leading to various cellular responses. MMMP inhibits Methyl 2-[(4-methoxy-6-methyl-2-pyrimidinyl)amino]-3-methylbutanoate by binding to the ATP-binding site of the kinase domain, thereby preventing the phosphorylation of downstream targets.
Biochemical and Physiological Effects:
MMMP has been shown to induce apoptosis in various cancer cell lines, including breast cancer, ovarian cancer, and leukemia. It has also been shown to reduce inflammation in animal models of arthritis and colitis. Additionally, MMMP has been demonstrated to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using MMMP in lab experiments is its high potency and selectivity towards Methyl 2-[(4-methoxy-6-methyl-2-pyrimidinyl)amino]-3-methylbutanoate. This allows researchers to study the specific role of Methyl 2-[(4-methoxy-6-methyl-2-pyrimidinyl)amino]-3-methylbutanoate in various cellular processes without affecting other kinases. However, one limitation of using MMMP is its low solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for MMMP research. One area of interest is the development of more potent and selective Methyl 2-[(4-methoxy-6-methyl-2-pyrimidinyl)amino]-3-methylbutanoate inhibitors based on the structure of MMMP. Another area of interest is the investigation of the role of Methyl 2-[(4-methoxy-6-methyl-2-pyrimidinyl)amino]-3-methylbutanoate in other diseases, such as cardiovascular disease and diabetes. Additionally, the use of MMMP in combination with other drugs or therapies could enhance its therapeutic potential.

Synthesis Methods

MMMP can be synthesized using a multistep reaction sequence, starting from 4-methoxy-6-methyl-2-pyrimidinamine and 3-methyl-2-butanone. The reaction involves the formation of an imine intermediate, which is then reduced to the corresponding amine using sodium borohydride. The resulting amine is then esterified using methyl chloroformate to obtain MMMP.

Scientific Research Applications

MMMP has been extensively used in scientific research to study the role of Methyl 2-[(4-methoxy-6-methyl-2-pyrimidinyl)amino]-3-methylbutanoate in various cellular processes. It has been shown to inhibit the activation of Methyl 2-[(4-methoxy-6-methyl-2-pyrimidinyl)amino]-3-methylbutanoate isoforms α, β, γ, δ, and ε, with IC50 values ranging from 10 to 200 nM. MMMP has also been used to investigate the role of Methyl 2-[(4-methoxy-6-methyl-2-pyrimidinyl)amino]-3-methylbutanoate in cancer, inflammation, and neurodegenerative diseases.